Cas no 392296-63-8 (N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide)

• Product Name: N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide
• CAS No: 392296-63-8
• MF: C₂₁H₂₂N₄O₄S₂
• MW: 458.553781986237
• CID: 6318735
• PubChem ID: 4095517
• Update Time: 2025-10-18

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide
• AKOS024576970
• F0417-0721
• Oprea1_361231
• N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,4-dimethoxybenzamide
• N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethoxybenzamide
• 392296-63-8
• N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,4-dimethoxybenzamide

• Inchi： 1S/C21H22N4O4S2/c1-12-7-13(2)9-15(8-12)22-18(26)11-30-21-25-24-20(31-21)23-19(27)14-5-6-16(28-3)17(10-14)29-4/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key： NLRHKVMRVOFYDI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=CC=C(C(=C2)OC)OC)=O)S1)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 458.10824754g/mol
• Monoisotopic Mass: 458.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 156Ų

Additional information on N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide (CAS No. 392296-63-8): A Comprehensive Overview

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide (CAS No. 392296-63-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thiadiazole ring, carbamoyl group, and dimethoxybenzamide moiety, contribute to its multifaceted pharmacological profile.

The synthesis of N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide involves a series of well-defined chemical reactions. The initial step typically involves the formation of the thiadiazole ring through a condensation reaction between a suitable thiosemicarbazide and an appropriate carbonyl compound. Subsequent functionalization steps introduce the carbamoyl and dimethoxybenzamide groups to achieve the final structure. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both research and development purposes.

In terms of its biological activity, N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an antibacterial agent. Studies have demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes involved in bacterial metabolism.

Beyond its antibacterial properties, N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The compound's ability to cross the blood-brain barrier (BBB) has also been explored in recent research. Preliminary studies suggest that N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide can penetrate the BBB and exert neuroprotective effects. This property is particularly valuable for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide. Early results from phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,4-dimethoxybenzamide has also been studied for its use in diagnostic imaging. The unique chemical structure allows for the attachment of radiolabels or fluorescent tags, making it a valuable tool in non-invasive imaging techniques such as PET (Positron Emission Tomography) and MRI (Magnetic Resonance Imaging). This application could significantly enhance the accuracy and sensitivity of medical diagnostics.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Studies on the biodegradability and environmental fate of N-5-{(3-(dimethylamino)propionylamino)methyl}thio}-1H-benzo[d]imidazol - 2 - yl - 4 - methoxybenzoate-related compounds have shown that they are generally biodegradable under aerobic conditions. However, further research is needed to fully understand their long-term environmental impact.

In conclusion, N-5-{(3-(dimethylamino)propionylamino)methyl}thio}-1H-benzo[d]imidazol - 2 - yl - 4 - methoxybenzoate (CAS No. 392296-63)-related compounds represent a promising class of molecules with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into their mechanisms of action and optimize their properties for clinical use. As our understanding deepens, these compounds are likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.